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Biopterins and derivatives

Biopterins are a class of nitrogen-containing heterocyclic compounds that play crucial roles in various biological processes, particularly in the metabolism of amino acids. These compounds include several members such as tetrapyrroles, which are derived from the Shikimate pathway. Key biopterins include dihydrobiopterin (DHB) and tetrahydrobiopterin (BH4), both essential for maintaining proper enzymatic function. DHB and BH4 act as cofactors in numerous redox reactions, facilitating the conversion of substrates to their active forms. BH4 is particularly important in protecting cells against oxidative stress by stabilizing nitric oxide levels. Additionally, biopterins are involved in the synthesis of several neurotransmitters, including dopamine and serotonin, highlighting their significance in neurological functions. Derivatives of biopterins, such as flavin derivatives (e.g., FMN and FAD), further expand their applications in cellular metabolism, redox signaling, and energy production. These molecules exhibit diverse biological activities and are crucial for the overall health and function of cells.
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